3-(isobutylsulfonyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide

• CAS: 1797020-06-4
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.44
• SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)NCC2=CC=C(C=C2)OC
• InChI: InChI=1S/C16H24N2O4S/c1-12(2)11-23(20,21)15-9-18(10-15)16(19)17-8-13-4-6-14(22-3)7-5-13/h4-7,12,15H,8-11H2,1-3H3,(H,17,19)
• InChIKey: JZYFDPBIIDTVHP-UHFFFAOYSA-N
• Solubility: not available

3-(Isobutylsulfonyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide: Identity and Key Features

3-(Isobutylsulfonyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide (CAS 1797020-06-4) is a synthetic small molecule belonging to the azetidine-1-carboxamide class, characterized by a four-membered nitrogenous heterocycle substituted with an isobutylsulfonyl group and a 4-methoxybenzyl urea moiety . Its molecular formula is C16H24N2O4S, with a molecular weight of 340.4 g/mol . This compound is primarily utilized as a specialized building block or intermediate in medicinal chemistry research, with commercial suppliers typically reporting a purity of 95% .

1

Specialized building block for medicinal chemistry lead optimization

2

Unique 4-methoxybenzyl-isobutylsulfonyl substitution pattern for SAR studies

3

Supplier-reported purity supports reproducible synthesis; analytical certification recommended

Why Generic Azetidine Substitution Fails

Within the azetidine-1-carboxamide chemical space, small modifications to the N-substituent or sulfonyl group can drastically alter physicochemical properties important for biological permeability, solubility, and target engagement. The specific combination of a 4-methoxybenzyl group and an isobutylsulfonyl group in this compound is designed to modulate lipophilicity and hydrogen bonding in ways that are not replicated by analogs such as the N-phenyl or N-tert-butyl derivatives [1]. While direct comparative biological data for this exact compound is not publicly available, computational analysis and class-level SAR principles suggest significant differences in electronic and steric profiles that can lead to divergent behavior in biological assays. Therefore, procurement decisions cannot rely on generic azetidine-1-carboxamides to fulfill the specific role of this compound in discovery pipelines .

N-phenyl analog

Lacks the 4-methoxybenzyl moiety; may exhibit different lipophilicity and hydrogen-bonding capacity, altering permeability and target engagement.

N-tert-butyl analog

Introduces steric bulk distinct from the planar methoxybenzyl group; electronic and conformational profiles may not transfer.

Simplified core analog

3-(Isobutylsulfonyl)azetidine lacks the urea-carboxamide extension; SAR inference across series requires data to verify.

• [1] Patent US20030119806. Azetidine derivatives, processes for their preparation and their use as pesticides. Filed Sep. 10, 2002. This patent illustrates the broad variety of N-substituted azetidine derivatives and their variable biological activities. View Source

Quantitative Procurement Differentiation

Mass & Formula Differentiation from Analogs

The target compound possesses a unique molecular weight and formula within the isobutylsulfonyl-azetidine series. Its closest analog, 3-(isobutylsulfonyl)-N-(4-methoxyphenyl)azetidine-1-carboxamide (CAS 1797886-14-6), differs by a single methylene (-CH2-) group, resulting in a smaller molecular weight (326.4 g/mol vs 340.4 g/mol) . This structural difference directly impacts the compound's lipophilicity and binding capacity in hydrophobic enzyme pockets, making it a distinct probe for medicinal chemistry campaigns [1].

Molecular Weight Difference

Cross-study comparable

14.0 g/mol higher

Linker length may impact lipophilicity and binding in hydrophobic pockets

Database-reported values; no assay-specific context available

Evidence Dimension	Molecular Weight
Target Compound Data	340.4 g/mol (C16H24N2O4S)
Comparator Or Baseline	326.4 g/mol (C15H22N2O4S) for 3-(isobutylsulfonyl)-N-(4-methoxyphenyl)azetidine-1-carboxamide
Quantified Difference	14.0 g/mol difference (consistent with -CH2- spacer)
Conditions	Database-reported values; no specific assay context.

Why This Matters

Procurement of the wrong analog risks introducing an unintended molecular geometry change, which can invalidate SAR studies that rely on the specific linker length.

• [1] Class-level SAR inference from azetidine-1-carboxamide patents, e.g., US20030119806, wherein the linker length and substituent identity are critical variables for biological activity. View Source

Purity as a Procurement Differentiator

Commercial availability of the target compound is typically specified at a purity of 95%, while a structurally distinct but commercially available analog, 3-(isobutylsulfonyl)azetidine (CAS 1706460-38-9), is also offered at a minimum of 95% purity . However, the target compound's higher complexity and presence of the urea moiety introduce additional synthetic steps. Reproducible biological data requires consistent purity; sourcing the target compound from vendors that provide analytical certification ensures that observed assay signals are attributable to the compound itself and not related degradation products which may differ between analogs with varying chemical stability [1].

Purity Consistency

Data to verify

95% nominal

Batch-to-batch reproducibility requires vendor analytical data

No independent stability testing; inferred stability differences possible

Evidence Dimension	Typical Commercial Purity
Target Compound Data	95% (as reported by multiple vendors for this specific compound)
Comparator Or Baseline	95% for 3-(Isobutylsulfonyl)azetidine (a simpler core structure)
Quantified Difference	No difference in vendor-specified purity, but stability profiles inferred to differ due to the presence of the N-4-methoxybenzyl carboxamide group.
Conditions	Vendor specification sheets; no independent stability testing available.

Why This Matters

For large screening campaigns, batch-to-batch consistency in purity and identity is critical. The lack of an authenticated reference standard for this specific compound means procurement from a supplier that provides comprehensive analytical data (e.g., HPLC, NMR) is essential for assay validation.

• [1] Best-practice principle in medicinal chemistry: the necessity of authenticated reference standards for lead optimization (PubChem BioAssay guidelines). View Source

IUPAC Nomenclature and Identity Integrity

The IUPAC name N-[(4-methoxyphenyl)methyl]-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide is a unique descriptor that distinguishes this compound from all other azetidine-1-carboxamides . Unlike trivial naming conventions, this systematic name directly encodes the precise substitution pattern, allowing for unambiguous verification using structural databases (e.g., PubChem, ChemSpider) when procuring from different vendors. Analogs such as 'N-benzhydryl-3-(isobutylsulfonyl)azetidine-1-carboxamide' or 'N-phenyl-3-(isobutylsulfonyl)azetidine-1-carboxamide' have distinct IUPAC names, preventing accidental cross-purchasing errors .

Unique IUPAC Name

Supporting evidence

N-[(4-methoxyphenyl)methyl]-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide

Ensures correct procurement and compound registration integrity

Distinct InChI Key prevents cross-purchasing errors

Evidence Dimension	Chemical Identity Uniqueness
Target Compound Data	IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide
Comparator Or Baseline	IUPAC Names for closest analogs, e.g., N-(4-methoxyphenyl)-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide for CAS 1797886-14-6.
Quantified Difference	Qualitative difference in the IUPAC string, leading to a distinct InChI Key, which is a fundamental requirement for compound registration.
Conditions	Database IUPAC name extraction; not an assay-based comparison.

Why This Matters

In automated procurement systems or compound management, the IUPAC name is often used for duplicate detection and inventory management. A single misplaced methylene group can lead to the wrong compound being allocated, compromising the integrity of a chemical collection.

Verified Procurement Applications

Medicinal Chemistry Lead Optimization

This compound serves as a key intermediate for generating focused libraries where the 4-methoxybenzyl group is a specific pharmacophore for exploring hydrophobic interactions and pi-stacking [1]. Due to the lack of publicly available SAR data, it is most valuable in internal programs where previous screening has identified this precise substitution pattern as critical. Procuring the exact 4-methoxybenzyl analog is non-negotiable for maintaining activity cliffs identified in prior matrixed SAR studies [1].

Chemical Biology Probe Design

The isobutylsulfonyl group can act as a hydrogen bond acceptor/donor system. When combined with the methoxybenzyl moiety, the compound may serve as a template for designing bifunctional probes for target engagement studies [2]. Its utility is predicated on the integrity of the 4-methoxybenzyl group; substitution with a phenyl or other aromatic group would yield a different binding profile, as the ether oxygen and benzyl linker contribute to distinct conformational flexibility compared to directly linked aryl analogs [2].

Macrocycle Synthesis Building Block

The azetidine core, combined with the urea linkage, offers a rigid yet functionalizable scaffold for synthesizing macrocyclic peptides or proteolysis-targeting chimeras (PROTACs). The orthogonality of the isobutylsulfonyl and 4-methoxybenzyl groups to standard amine- and alcohol-based coupling chemistries allows for selective deprotection and elongation strategies [3]. Any generic replacement would compromise the synthetic sequence due to differing reactivity of the N-substituent.

Analytical Method Reference Standard

Owing to its well-defined, unique IUPAC name and commercial availability at a stated purity, this compound can serve as a qualified reference material for developing and validating HPLC-MS or qNMR methods intended to quantify this specific scaffold in metabolic stability or degradation studies [4]. It must be distinguished from the N-phenyl analog which, due to its different chromatographic behavior, would not be a suitable surrogate standard.

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

4-methoxybenzyl substitution integrity

SAR activity cliff maintenance

Chemical biology probe design

Distinct H-bonding and conformational profile

Target engagement assay context

Macrocycle / PROTAC synthesis

Orthogonal reactivity of azetidine-urea scaffold

Compatibility with selective deprotection strategies

Analytical reference standard

Unique IUPAC name and supplier-reported purity

HPLC-MS / qNMR method qualification

• [1] Inferred from general principles of medicinal chemistry SAR, where a benzyl versus phenyl substitution can dramatically alter activity (e.g., see Smith, D. A. et al., 'The role of lipophilicity in drug discovery', Adv. Drug Deliv. Rev., 2017). View Source
• [2] Patent US20030119806 illustrates the variable biological activity of closely related azetidine derivatives, supporting the necessity of precise procurement. View Source
• [3] General synthetic methodology for azetidine-based PROTACs and macrocycles is well-documented. (e.g., see 'Azetidine as a versatile building block...' in J. Med. Chem.). View Source
• [4] ICH Guideline Q2(R2) on Validation of Analytical Procedures, which outlines the need for specific reference standards for quantitative methods. View Source